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Compound of Interest

Compound Name:
4-Methoxy-3-

(trifluoromethoxy)benzaldehyde

Cat. No.: B1325372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 853771-90-1

This technical guide provides an in-depth overview of 4-Methoxy-3-
(trifluoromethoxy)benzaldehyde, a key aromatic aldehyde derivative with significant potential

in medicinal chemistry and materials science. This document consolidates available data on its

chemical properties, synthesis, and spectral characterization to support its application in

research and development.

Core Chemical Data
4-Methoxy-3-(trifluoromethoxy)benzaldehyde is a substituted benzaldehyde featuring both a

methoxy and a trifluoromethoxy group on the aromatic ring. These functional groups impart

unique electronic properties and metabolic stability, making it an attractive building block for

novel therapeutic agents and advanced materials.
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Property Value Source

CAS Number 853771-90-1 ChemUniverse[1]

Molecular Formula C₉H₇F₃O₃ PubChemLite[2]

Molecular Weight 220.15 g/mol ChemUniverse[1]

Monoisotopic Mass 220.03473 Da PubChemLite[2]

Predicted XlogP 2.5 PubChemLite[2]

Spectroscopic and Physicochemical Properties
Detailed experimental data for the physical and spectroscopic properties of 4-Methoxy-3-
(trifluoromethoxy)benzaldehyde are not widely available in the public domain. The following

tables present predicted data and information for structurally related compounds to provide an

estimated profile.

Predicted Mass Spectrometry Data
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Adduct m/z
Predicted Collision Cross
Section (CCS) (Å²)

[M+H]⁺ 221.04201 139.4

[M+Na]⁺ 243.02395 149.6

[M-H]⁻ 219.02745 139.9

[M+NH₄]⁺ 238.06855 158.3

[M+K]⁺ 258.99789 147.8

[M+H-H₂O]⁺ 203.03199 131.5

[M+HCOO]⁻ 265.03293 160.1

[M+CH₃COO]⁻ 279.04858 186.8

[M+Na-2H]⁻ 241.00940 145.3

[M]⁺ 220.03418 139.6

[M]⁻ 220.03528 139.6

Data sourced from

PubChemLite and calculated

using CCSbase.[2]

Synthesis and Experimental Protocols
A detailed, experimentally verified protocol for the synthesis of 4-Methoxy-3-
(trifluoromethoxy)benzaldehyde is not readily available in peer-reviewed literature. However,

a plausible synthetic route can be inferred from standard organic chemistry transformations. A

potential synthetic pathway is outlined below.

Proposed Synthetic Pathway
A likely precursor for the synthesis of 4-Methoxy-3-(trifluoromethoxy)benzaldehyde is 4-

hydroxy-3-methoxybenzaldehyde (vanillin). The synthesis would involve the

trifluoromethoxylation of the hydroxyl group.
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Vanillin
(4-hydroxy-3-methoxybenzaldehyde)

Deprotonation

Base (e.g., K₂CO₃)

4-Methoxy-3-(trifluoromethoxy)benzaldehyde

Trifluoromethoxylation
Reagent

e.g., CF₃SO₂Cl/Et₃N or similar

Click to download full resolution via product page

Caption: Proposed synthesis of 4-Methoxy-3-(trifluoromethoxy)benzaldehyde from vanillin.

Applications in Drug Discovery and Medicinal
Chemistry
The trifluoromethoxy group is a valuable substituent in medicinal chemistry due to its ability to

enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[3] While

specific biological activities for 4-Methoxy-3-(trifluoromethoxy)benzaldehyde have not been

extensively reported, its structural motifs are present in various pharmacologically active

molecules.

Derivatives of this aldehyde could potentially be investigated for a range of therapeutic targets.

The aldehyde functional group serves as a versatile handle for further chemical modifications,

allowing for the synthesis of diverse compound libraries for screening.

Potential Synthetic Elaboration Workflow
The aldehyde functionality of 4-Methoxy-3-(trifluoromethoxy)benzaldehyde allows for a

variety of subsequent chemical transformations, making it a valuable starting material for

creating a library of derivatives for drug discovery screening.
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Caption: Potential synthetic transformations of 4-Methoxy-3-
(trifluoromethoxy)benzaldehyde.

Conclusion
4-Methoxy-3-(trifluoromethoxy)benzaldehyde is a chemical intermediate with significant

promise for applications in drug discovery and materials science. While comprehensive

experimental data is currently limited, its structural features suggest it is a valuable building

block for creating novel molecules with enhanced properties. Further research into its

synthesis, characterization, and biological activity is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 4-Methoxy-3-
(trifluoromethoxy)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1325372#4-methoxy-3-trifluoromethoxy-
benzaldehyde-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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